N-(2,3,5,6-Tetrafluorophenyl)maleimide
Overview
Description
“N-(2,3,5,6-Tetrafluorophenyl)maleimide” is a chemical compound that is used in various chemical reactions . It is also known as "1H-Pyrrole-2,5-dione, 1-(2,3,5,6-tetrafluorophenyl)-" . It is often used as a reagent in the synthesis of other compounds .
Synthesis Analysis
The synthesis of “N-(2,3,5,6-Tetrafluorophenyl)maleimide” involves several steps. In one method, NH-sulfoximines react with pentafluoropyridine in the presence of KOH to give N-(tetrafluoropyridyl)sulfoximines (NTFP-sulfoximines) in moderate to excellent yields . This can be carried out using either a solution-based or a superior solvent-free mechanochemical protocol .Molecular Structure Analysis
The molecular formula of “N-(2,3,5,6-Tetrafluorophenyl)maleimide” is C10H3F4NO2 . The molecular weight is 245.1299328 .Chemical Reactions Analysis
“N-(2,3,5,6-Tetrafluorophenyl)maleimide” is known to react with free sulfhydryl groups in aqueous media at pH 6.5-7.5 . The 2,3,5,6-tetrafluorophenyl (TFP) ester is used widely in reactions with primary amines . The TFP-amine reactions can be carried out in aqueous or organic solvent .Physical And Chemical Properties Analysis
“N-(2,3,5,6-Tetrafluorophenyl)maleimide” is a solid or viscous liquid . It is thiol reactive and amine reactive . It has a linear polymer architecture and is heterobifunctional .Scientific Research Applications
Design and Synthesis of Conducting Polymers
N-(2,3,5,6-Tetrafluorophenyl)maleimide is used in the design and synthesis of π-conjugated conducting polymers . For example, a donor–acceptor type π-conjugated conducting polymer, poly[(2,3,5,6-tetrafluorophenyl)-2,3-dihydro-thieno[3,4-b][1,4]dioxine)], P(EDOT-4FPH) was designed and synthesized using this compound .
Solvatochromic Studies
This compound is used in solvatochromic studies . The copolymer P(EDOT-4FPH) showed positive solvatochromism with a large Stoke’s shift from 2310 cm −1 to 4152 cm −1 in solutions of varying polarity .
Non-linear Optical Properties
N-(2,3,5,6-Tetrafluorophenyl)maleimide is used to study the non-linear optical properties of polymers . The third-order non-linear optical properties of the copolymer P(EDOT-4FPH) were observed using the open-aperture Z-scan technique .
Preparation of Radioiodinated Phenylalanine Derivative
2,3,5,6-Tetrafluorophenol, a related compound, was used in the preparation of a radioiodinated phenylalanine derivative, which is useful in peptide synthesis .
Attachment of Fluorophores or Haptens to Biomolecules
Tetrafluorophenyl (TFP) esters, which include N-(2,3,5,6-Tetrafluorophenyl)maleimide, are used to attach fluorophores or haptens to the primary amines of biomolecules . This is an improvement over the succinimidyl ester (SE or NHS-ester) chemistry typically used for this purpose .
Mechanism of Action
The maleimide group in “N-(2,3,5,6-Tetrafluorophenyl)maleimide” reacts readily and specifically with free sulfhydryl groups in aqueous media at pH 6.5-7.5 . The 2,3,5,6-tetrafluorophenyl (TFP) ester is used widely in reactions with primary amines . The TFP-amine reactions can be carried out in aqueous or organic solvent .
Future Directions
“N-(2,3,5,6-Tetrafluorophenyl)maleimide” continues to be a subject of research in the field of chemistry. Its use as a reagent in various chemical reactions makes it a valuable tool for the synthesis of other compounds . Future research may focus on improving the synthesis process, exploring new reactions involving this compound, and investigating its potential applications in various fields .
properties
IUPAC Name |
1-(2,3,5,6-tetrafluorophenyl)pyrrole-2,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H3F4NO2/c11-4-3-5(12)9(14)10(8(4)13)15-6(16)1-2-7(15)17/h1-3H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMROROGWFSIGSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)C2=C(C(=CC(=C2F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H3F4NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3,5,6-Tetrafluorophenyl)maleimide | |
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